Cas no 221038-01-3 (5-Chloro-3-p-tolyl-1,2,4thiadiazole)

• Product Name: 5-Chloro-3-p-tolyl-1,2,4thiadiazole
• CAS No: 221038-01-3
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• MDL: MFCD11227244
• CID: 1407917
• PubChem ID: 22611066
• Update Time: 2025-10-20

5-Chloro-3-p-tolyl-1,2,4thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 5-chloro-3-(4-methylphenyl)-
• 5-chloro-3-p-tolyl-1,2,4-thiadiazole
• MFCD11227244
• 5-Chloro-3-p-tolyl-[1,2,4]thiadiazole
• AKOS014603295
• DB-427763
• AS-5816
• 221038-01-3
• 5-chloro-3-(4-methylphenyl)-1,2,4-thiadiazole
• SCHEMBL3764405
• HSGWDQKQCPUKAE-UHFFFAOYSA-N
• 3-(p-tolyl)-5-chloro-1,2,4-thiadiazole
• 5-Chloro-3-p-tolyl-1,2,4thiadiazole

• MDL： MFCD11227244
• Inchi： 1S/C9H7ClN2S/c1-6-2-4-7(5-3-6)8-11-9(10)13-12-8/h2-5H,1H3
• InChI Key： HSGWDQKQCPUKAE-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2C=CC(C)=CC=2)=NS1

Computed Properties

• Exact Mass: 210.00201
• Monoisotopic Mass: 210.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-Chloro-3-p-tolyl-1,2,4thiadiazole

Introduction to 5-Chloro-3-p-tolyl-1,2,4thiadiazole (CAS No. 221038-01-3)

5-Chloro-3-p-tolyl-1,2,4thiadiazole (CAS No. 221038-01-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-thiadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 5-Chloro-3-p-tolyl-1,2,4thiadiazole makes it a valuable candidate for various drug discovery programs.

The chemical structure of 5-Chloro-3-p-tolyl-1,2,4thiadiazole consists of a 1,2,4-thiadiazole ring substituted with a chloro group at the 5-position and a p-tolyl group at the 3-position. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The chloro substituent enhances the lipophilicity of the molecule, while the p-tolyl group provides additional steric and electronic effects that influence its binding affinity to various biological targets.

In recent years, extensive research has been conducted to explore the potential applications of 5-Chloro-3-p-tolyl-1,2,4thiadiazole in medicinal chemistry. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-Chloro-3-p-tolyl-1,2,4thiadiazole effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests its potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-Chloro-3-p-tolyl-1,2,4thiadiazole has also shown significant anti-cancer activity. Research conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 5-Chloro-3-p-tolyl-1,2,4thiadiazole has been extensively studied to assess its suitability for drug development. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. Additionally, it has demonstrated low toxicity in animal models, making it a promising candidate for further clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 5-Chloro-3-p-tolyl-1,2,4thiadiazole. One common approach involves the cyclization of an appropriate thiosemicarbazide derivative followed by substitution reactions to introduce the desired substituents. These synthetic strategies have been optimized to achieve high yields and purity levels, facilitating large-scale production for research and development purposes.

The potential therapeutic applications of 5-Chloro-3-p-tolyl-1,2,4thiadiazole extend beyond inflammation and cancer. Recent studies have explored its activity against microbial pathogens. For example, a study published in Antimicrobial Agents and Chemotherapy found that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This property makes it a potential lead compound for developing new antibiotics to combat multidrug-resistant infections.

In conclusion, 5-Chloro-3-p-tolyl-1,2,4thiadiazole (CAS No. 221038-01-3) is a versatile compound with a wide range of biological activities. Its anti-inflammatory, anti-cancer, and antimicrobial properties make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from preclinical and clinical studies, this compound is poised to play a significant role in advancing medical treatments for various diseases.